1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol
Catalog No.
S7944557
CAS No.
M.F
C13H15F3N4O
M. Wt
300.28 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol
IUPAC Name
1-(imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol
Molecular Formula
C13H15F3N4O
Molecular Weight
300.28 g/mol
InChI
InChI=1S/C13H15F3N4O/c14-13(15,16)12(21)1-4-19(5-2-12)9-10-7-18-11-8-17-3-6-20(10)11/h3,6-8,21H,1-2,4-5,9H2
InChI Key
NZCUIEBAOGVXTA-UHFFFAOYSA-N
SMILES
C1CN(CCC1(C(F)(F)F)O)CC2=CN=C3N2C=CN=C3
Canonical SMILES
C1CN(CCC1(C(F)(F)F)O)CC2=CN=C3N2C=CN=C3
XLogP3
1.4
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
1
Exact Mass
300.11979560 g/mol
Monoisotopic Mass
300.11979560 g/mol
Heavy Atom Count
21
Dates
Last modified: 01-05-2024
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